Ethyl 2,6-dimethyl-4-morpholinylacetate

• Molecular Formula: C10H19NO3
• Molecular Weight: 201.26 g/mol
• IUPAC Name: ethyl 2-(2,6-dimethylmorpholin-4-yl)acetate
• InChI: InChI=1S/C10H19NO3/c1-4-13-10(12)7-11-5-8(2)14-9(3)6-11/h8-9H,4-7H2,1-3H3
• InChI Key: DNTZGHKINRRHDA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1CC(OC(C1)C)C

Description

Ethyl 2,6-dimethyl-4-morpholinylacetate is an ester derivative containing a morpholine ring substituted with methyl groups at the 2- and 6-positions and an acetoxyethyl group at the 4-position. Morpholine derivatives are widely studied for their applications in medicinal chemistry, agrochemicals, and material science due to their ability to modulate solubility, bioavailability, and intermolecular interactions .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Analysis

The key distinction between Ethyl 2,6-dimethyl-4-morpholinylacetate and analogs like ethyl 2-(4-fluoro-2,6-dimethoxyphenyl)acetate lies in their core functional groups:

• This compound : Contains a morpholine ring (a six-membered heterocycle with one oxygen and one nitrogen atom) substituted with methyl groups and an acetoxyethyl chain.
• Ethyl 2-(4-fluoro-2,6-dimethoxyphenyl)acetate : Features a fluorinated aromatic ring with methoxy substituents and an ester-linked ethyl group .

Table 1: Structural Comparison

Property	This compound	Ethyl 2-(4-fluoro-2,6-dimethoxyphenyl)acetate
Core Structure	Morpholine heterocycle	Fluorinated aromatic ring
Key Substituents	Methyl groups, acetoxyethyl chain	Fluoro, methoxy groups
Molecular Formula	Not explicitly provided in evidence	C₁₂H₁₅FO₄
Potential Applications	Drug intermediates, catalysts	Pharmaceuticals, agrochemicals

Research Findings and Limitations

While direct comparative studies on this compound are absent in the provided evidence, insights can be extrapolated from structural analogs:

• Pharmacological Potential: Morpholine derivatives are frequently explored as kinase inhibitors or anti-inflammatory agents, whereas fluorinated aromatic esters are common in antiviral or antifungal applications .
• Thermal Stability : Aromatic esters with electron-withdrawing groups (e.g., fluorine) may exhibit higher thermal stability than morpholine-based esters, which could degrade under harsh conditions due to ring strain.